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Abstract
4-Ethynylpyridine is a heterocyclic building block of significant interest in medicinal chemistry,

materials science, and organic synthesis. Its rigid structure, combined with the reactive terminal

alkyne group, makes it a versatile synthon for the construction of complex molecular

architectures. This technical guide provides a comprehensive overview of the history,

synthesis, and characterization of 4-ethynylpyridine. Detailed experimental protocols for its

preparation are presented, along with a compilation of its key physicochemical and

spectroscopic data. Furthermore, its role as a precursor in the development of bioactive

molecules is highlighted, with a focus on its application in the synthesis of kinase inhibitors for

cancer therapy.

Introduction and Historical Context
The precise origin and first synthesis of 4-ethynylpyridine are not well-documented in a single

seminal publication, a common occurrence for many fundamental chemical building blocks

developed in the mid-20th century. Its emergence in the chemical literature coincides with the

development of powerful cross-coupling reactions, particularly the Sonogashira coupling, which

remains a primary method for its synthesis. Early research focused on the fundamental

reactivity of ethynyl-substituted heterocycles. Over time, its utility as a versatile building block

for introducing a pyridyl moiety with a rigid ethynyl linker into larger molecules became widely

recognized, particularly in the fields of medicinal chemistry and materials science. The
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hydrochloride salt of 4-ethynylpyridine is also frequently utilized to enhance its solubility in

polar solvents.[1]

Physicochemical and Spectroscopic Data
The physical and spectroscopic properties of 4-ethynylpyridine are crucial for its identification,

purification, and use in subsequent reactions. A summary of these properties is provided in the

table below.

Property Value

Molecular Formula C₇H₅N

Molecular Weight 103.12 g/mol

CAS Number 2510-22-7

Appearance White to off-white crystalline solid

Melting Point 95-98 °C

Boiling Point 80 °C at 15 mmHg

¹H NMR (CDCl₃, 400 MHz)
δ (ppm): 8.59 (d, J=4.4 Hz, 2H), 7.33 (d, J=4.4

Hz, 2H), 3.17 (s, 1H)

¹³C NMR (CDCl₃, 100 MHz) δ (ppm): 150.1, 131.9, 125.9, 82.7, 80.6

IR (KBr, cm⁻¹)
3290 (≡C-H), 2110 (C≡C), 1595 (C=N), 825 (C-

H bend)

Mass Spectrum (EI) m/z (%): 103 (M⁺, 100), 76 (35), 51 (20)

Synthesis of 4-Ethynylpyridine
The synthesis of 4-ethynylpyridine can be achieved through several routes. The most

common and reliable methods are the Sonogashira coupling of a 4-halopyridine with a

protected acetylene source, and a lesser-known, but effective, method starting from 4-

vinylpyridine.

Sonogashira Coupling Approach
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The Sonogashira coupling is a palladium-catalyzed cross-coupling reaction between a terminal

alkyne and an aryl or vinyl halide. For the synthesis of 4-ethynylpyridine, this typically involves

the reaction of a 4-halopyridine (e.g., 4-bromopyridine or 4-iodopyridine) with

trimethylsilylacetylene, followed by deprotection of the silyl group.
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Reactants & Catalysts
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Formation of
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Silyl Deprotection
(e.g., K₂CO₃, MeOH)

4-Ethynylpyridine

Removal of
TMS group

Reactants

Reaction Sequence

Products

4-Vinylpyridine

Dibromination of
vinyl group

Bromine

Potassium tert-butoxide Double
Dehydrobromination

1,2-Dibromo-1-(pyridin-4-yl)ethane
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Synthesis of Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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